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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Methyl Red sodium salt, offering procedural, step-by-step guidance to foster a
culture of safety and build trust in laboratory practices.

Methyl Red sodium salt is a common laboratory chemical. While some safety data sheets
(SDS) indicate it is not considered hazardous under the 2012 OSHA Hazard Communication
Standard, others classify it as acutely toxic if swallowed.[1][2] Therefore, it is crucial to handle
this chemical with appropriate care and to be prepared for any potential exposure.

Personal Protective Equipment (PPE) at a Glance

Proper PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling Methyl Red sodium salt in both solid and
solution forms.
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Body Part Solid Form Solution Form Specifications
Safety glasses with Safety glasses with Must comply with
side-shields or side-shields or OSHA's 29 CFR

Eyes/Face ) )
chemical safety chemical safety 1910.133 or European
goggles.[3][4] goggles.[3] Standard EN166.[1][4]
Chemical-resistant ] ] Gloves should have a

o Chemical-resistant ) )
gloves (e.g., Nitrile o material thickness of
) ) gloves (e.g., Nitrile
Skin rubber) and protective >0.11 mm and a

clothing to prevent

skin exposure.[1][4][5]

rubber) and protective
clothing.[3][6]

breakthrough time of
>480 minutes.[5]

Respiratory

Generally not required
under normal use. A
NIOSH/MSHA or
European Standard
EN 149 approved
respirator is
recommended if dust
is generated.[1][2][5]

Not typically required

with good ventilation.

[6]

Use a particulate filter
device (EN 143, P1)

for dust formation.[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational plan minimizes risks and ensures consistent, safe
handling of Methyl Red sodium salt.

1. Engineering Controls:
» Ensure adequate ventilation in the work area.[4]

e Use a local exhaust ventilation system, especially when handling the solid form to minimize
dust generation.[4][6]

o Confirm that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

2. Personal Protective Equipment (PPE) Donning:
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» Before handling, put on all required PPE as detailed in the table above.
3. Handling the Chemical:

» Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe in dust.[1]

e Avoid ingestion and inhalation.[1]

 When not in use, keep the container tightly closed and store it in a cool, dry, and well-
ventilated place.[4]

4. After Handling:
e Wash hands and any exposed skin thoroughly after handling.[3]

e Remove and launder any contaminated clothing before reuse.[3][4]

Emergency Procedures: Immediate First Aid

In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, including under the eyelids.
[1][2] Seek medical attention.[1]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ S
and shoes.[2] Get medical attention if irritation

develops or persists.[4]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

Inhalation o o )
artificial respiration.[2][4] Seek medical
attention.[2]
Do NOT induce vomiting. Rinse mouth with
) water.[2][3] Immediately call a poison control
Ingestion

center or doctor.[2] Never give anything by

mouth to an unconscious person.[4]

Disposal Plan: Responsible Waste Management

Proper disposal of Methyl Red sodium salt is essential to prevent environmental
contamination.

e Solid Waste: Sweep up spilled solid material and place it into a suitable, labeled container for
disposal.[1][4] Avoid creating dust.[7]

» Solutions: Absorb spills with an inert material (e.g., vermiculite, dry sand) and place in an
appropriate container for disposal.[6]

o General Disposal: Dispose of contents and containers in accordance with all federal, state,
and local regulations.[3] Do not empty into drains.[2] The end-user is responsible for
determining if the material is a hazardous waste at the time of disposal.[3]

Handling Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC151410250&productDescription=METHYL+RED%2C+SODIUM+SALT%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/methyl%20red%20sodium%20salt%20%20-Fisher.pdf
https://www.fishersci.com/store/msds?partNumber=AC151410250&productDescription=METHYL+RED%2C+SODIUM+SALT%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/methyl%20red%20sodium%20salt%20%20-Fisher.pdf
https://pim-resources.coleparmer.com/sds/60350.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/methyl%20red%20sodium%20salt%20%20-Fisher.pdf
https://pim-resources.coleparmer.com/sds/60350.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/methyl%20red%20sodium%20salt%20%20-Fisher.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/methyl%20red%20sodium%20salt%20%20-Fisher.pdf
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Methyl_Red_0_1_Solution_EN.PDF
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/methyl%20red%20sodium%20salt%20%20-Fisher.pdf
https://pim-resources.coleparmer.com/sds/60350.pdf
https://www.benchchem.com/product/b147717?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC151410250&productDescription=METHYL+RED%2C+SODIUM+SALT%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/60350.pdf
https://chempurebrand.com/wp-content/uploads/2022/01/sds-cas-845-10-3-Methyl-Red.pdf
https://www.spectrumchemical.com/media/sds/M-117_AGHS.pdf
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Methyl_Red_0_1_Solution_EN.PDF
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/methyl%20red%20sodium%20salt%20%20-Fisher.pdf
https://www.di-corp.com/wp-content/uploads/2023/03/SDS_Methyl_Red_0_1_Solution_EN.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical workflow for the safe handling of Methyl Red
sodium salt, from preparation to disposal.

Preparation

erify Engineering Controls

Don PPE

Proceed with Caution

Chemical Handling

Task Completion In Case of Exposure/Spill

Post-Handling Procedures

Emergency Response

Segregate Waste

Waste Disposal

Click to download full resolution via product page

Safe handling workflow for Methyl Red sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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